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Compound of Interest

Compound Name: Barium sodium niobate

Cat. No.: B1143473

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the design and performance of
Barium Sodium Niobate (BSN), also known as Ba2NaNbsO1s, optical parametric oscillators
(OPOs). While historically significant, BSN has largely been superseded by modern nonlinear
materials. This document will detail the properties of BSN, present available performance data,
and offer a comparative analysis with contemporary materials to inform experimental design
and material selection.

Introduction to Barium Sodium Niobate in Nonlinear
Optics

Barium Sodium Niobate is a ferroelectric crystal belonging to the tungsten bronze family. In
the late 1960s and 1970s, it emerged as a highly promising material for nonlinear optical
applications, including second harmonic generation (SHG) and optical parametric oscillators.
Its primary advantages were its large nonlinear coefficients, approximately twice that of lithium
niobate (LiINbO3s), and its high resistance to optically induced refractive index changes (optical
damage). These properties made it a key material in the early development of tunable coherent
light sources.

Design Principles of a Barium Sodium Niobate OPO
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An optical parametric oscillator is a device that converts a pump laser beam of a specific
frequency (wp) into two output beams of lower frequencies, the signal (ws) and the idler (wi),
such that energy is conserved (wp = ws + wi). The conversion process is mediated by a
nonlinear crystal, in this case, BSN.

The key to efficient parametric conversion is phase matching, a condition where the momentum
of the interacting photons is conserved. In BSN, which is a birefringent crystal, this is typically
achieved by carefully selecting the crystal orientation, propagation direction, and temperature.
Temperature tuning is a common method for achieving and tuning the phase-matching
condition in BSN.

A typical BSN OPO is a doubly resonant oscillator (DRO), meaning the optical cavity is
resonant for both the signal and idler frequencies. While this lowers the oscillation threshold, it
also makes the OPO highly sensitive to pump frequency and cavity length fluctuations.

Performance Characteristics of BSN OPOs

Quantitative performance data for BSN OPOs is primarily found in historical literature. The
following tables summarize the reported performance of early BSN OPOs and provide a
comparison with modern nonlinear materials like Periodically Poled Lithium Niobate (PPLN)
and Beta-Barium Borate (BBO).

Table 1. Performance of Barium Sodium Niobate (BSN) OPOs (Historical Data)
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Parameter

Value Pump Wavelength Notes

Early continuous-

Tuning Range 980 nm - 1160 nm 532 nm

wave (CW) OPO.[1]
640 nm - 660 nm 488 nm Visible CW OPO.

For the first CW OPO
Conversion Efficiency 1% 532 nm demonstrated in 1968.

[1]

For a visible CW
Threshold Power 200 mw 488 nm

OPO.

Operating Mode

Continuous-Wave
(Cw)

532 nm, 488 nm

Prone to output power

fluctuations.[1]

Table 2: Comparative Performance of Modern OPO Materials

Parameter

PPLN (Periodically Poled
Lithium Niobate)

BBO (Beta-Barium Borate)

Typical Tuning Range

1.3 ym - 5 pm (Mid-IR)

410 nm - 2500 nm

Typical Conversion Efficiency > 50%

> 30%

Typical Threshold

pJ to mJ range (pulsed), mW
range (CW)

mJ range (pulsed)

Phase Matching

Quasi-Phase Matching (QPM)

Birefringent Phase Matching

Key Advantages

High nonlinearity, long

interaction lengths

High damage threshold, broad

transparency

Experimental Protocols
Protocol for a Temperature-Tuned BSN OPO

This protocol outlines the general steps for operating a classic temperature-tuned BSN OPO.
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Objective: To generate tunable near-infrared radiation from a BSN OPO pumped by a visible
laser.

Materials:
e BSN crystal, cut for non-critical phase matching.
e Pump laser (e.g., frequency-doubled Nd:YAG at 532 nm).

o Optical cavity mirrors with high reflectivity at the desired signal and idler wavelengths and
high transmission for the pump wavelength.

o Crystal oven with precise temperature control.
e Optical spectrum analyzer or monochromator for wavelength measurement.
e Power meter.
o Alignment optics (lenses, mirrors).
Procedure:
e Crystal Preparation and Mounting:
o Ensure the BSN crystal facets are clean and free of defects.
o Mount the crystal in the temperature-controlled oven.
o Cavity Alignment:
o Position the input and output cavity mirrors to form a stable optical resonator.
o Use a low-power alignment laser collinear with the pump beam path to align the cavity.
e Pump Beam Focusing:

o Use a lens to focus the pump beam into the center of the BSN crystal. The beam waist
should be optimized for efficient nonlinear interaction.
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» Achieving Oscillation:

o Gradually increase the pump power until the OPO threshold is reached. Oscillation is
indicated by the appearance of the signal and idler beams.

o Fine-tune the cavity alignment to maximize the output power.
o Wavelength Tuning:
o Vary the temperature of the BSN crystal using the oven controller.

o Monitor the output wavelength of the signal and/or idler beam using the spectrum analyzer
as the temperature is changed.

o Record the output power at each wavelength.
e Data Analysis:
o Plot the tuning curve (output wavelength vs. temperature).
o Measure the conversion efficiency at the peak of the tuning curve.

Visualizations
Signaling Pathway and Experimental Workflow
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Caption: Experimental workflow for a BSN OPO.

Phase Matching Principle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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